Cas no 2097924-48-4 (4-ethyl-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2,3-dioxopiperazine-1-carboxamide)
4-ethyl-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2,3-dioxopiperazine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-ethyl-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2,3-dioxopiperazine-1-carboxamide
- AKOS032465597
- 4-ethyl-N-(2-hydroxy-2,2-dithiophen-2-ylethyl)-2,3-dioxopiperazine-1-carboxamide
- F6506-1591
- 4-ethyl-N-[2-hydroxy-2,2-bis(thiophen-2-yl)ethyl]-2,3-dioxopiperazine-1-carboxamide
- 2097924-48-4
-
- Inchi: 1S/C17H19N3O4S2/c1-2-19-7-8-20(15(22)14(19)21)16(23)18-11-17(24,12-5-3-9-25-12)13-6-4-10-26-13/h3-6,9-10,24H,2,7-8,11H2,1H3,(H,18,23)
- InChI Key: CSNGYZHYVCHSMA-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(C1=CC=CS1)(CNC(N1C(C(N(CC)CC1)=O)=O)=O)O
Computed Properties
- Exact Mass: 393.08169844g/mol
- Monoisotopic Mass: 393.08169844g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 558
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 146Ų
4-ethyl-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2,3-dioxopiperazine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6506-1591-2μmol |
4-ethyl-N-[2-hydroxy-2,2-bis(thiophen-2-yl)ethyl]-2,3-dioxopiperazine-1-carboxamide |
2097924-48-4 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6506-1591-5μmol |
4-ethyl-N-[2-hydroxy-2,2-bis(thiophen-2-yl)ethyl]-2,3-dioxopiperazine-1-carboxamide |
2097924-48-4 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6506-1591-10μmol |
4-ethyl-N-[2-hydroxy-2,2-bis(thiophen-2-yl)ethyl]-2,3-dioxopiperazine-1-carboxamide |
2097924-48-4 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6506-1591-20μmol |
4-ethyl-N-[2-hydroxy-2,2-bis(thiophen-2-yl)ethyl]-2,3-dioxopiperazine-1-carboxamide |
2097924-48-4 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6506-1591-1mg |
4-ethyl-N-[2-hydroxy-2,2-bis(thiophen-2-yl)ethyl]-2,3-dioxopiperazine-1-carboxamide |
2097924-48-4 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6506-1591-2mg |
4-ethyl-N-[2-hydroxy-2,2-bis(thiophen-2-yl)ethyl]-2,3-dioxopiperazine-1-carboxamide |
2097924-48-4 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6506-1591-3mg |
4-ethyl-N-[2-hydroxy-2,2-bis(thiophen-2-yl)ethyl]-2,3-dioxopiperazine-1-carboxamide |
2097924-48-4 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6506-1591-4mg |
4-ethyl-N-[2-hydroxy-2,2-bis(thiophen-2-yl)ethyl]-2,3-dioxopiperazine-1-carboxamide |
2097924-48-4 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6506-1591-5mg |
4-ethyl-N-[2-hydroxy-2,2-bis(thiophen-2-yl)ethyl]-2,3-dioxopiperazine-1-carboxamide |
2097924-48-4 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6506-1591-10mg |
4-ethyl-N-[2-hydroxy-2,2-bis(thiophen-2-yl)ethyl]-2,3-dioxopiperazine-1-carboxamide |
2097924-48-4 | 10mg |
$79.0 | 2023-09-08 |
4-ethyl-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2,3-dioxopiperazine-1-carboxamide Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 4-ethyl-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2,3-dioxopiperazine-1-carboxamide
Recent Advances in the Study of 4-ethyl-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2,3-dioxopiperazine-1-carboxamide (CAS: 2097924-48-4)
The compound 4-ethyl-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2,3-dioxopiperazine-1-carboxamide (CAS: 2097924-48-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.
Recent studies have focused on the synthesis and optimization of 4-ethyl-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2,3-dioxopiperazine-1-carboxamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has provided insights into its conformational stability and potential interaction sites with biological targets.
In vitro and in vivo studies have demonstrated that this compound exhibits promising activity against a range of biological targets, including enzymes involved in inflammatory pathways and cancer progression. Notably, its ability to modulate key signaling pathways has been linked to its potential as a therapeutic agent for conditions such as autoimmune diseases and certain types of cancer. Researchers have also explored its pharmacokinetic properties, revealing favorable absorption and distribution profiles in preclinical models.
Further investigations into the mechanism of action of 4-ethyl-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2,3-dioxopiperazine-1-carboxamide have highlighted its role as a modulator of protein-protein interactions. This property is particularly valuable in the development of novel therapeutics targeting complex diseases where traditional small-molecule inhibitors have shown limited efficacy. The compound's ability to selectively bind to specific protein domains has been corroborated by X-ray crystallography and surface plasmon resonance studies.
Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound toward preclinical development.
In conclusion, 4-ethyl-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2,3-dioxopiperazine-1-carboxamide represents a compelling candidate for further investigation in the field of medicinal chemistry. Its unique structural attributes and demonstrated biological activity position it as a potential lead compound for the development of innovative therapeutics. Ongoing research efforts are expected to shed more light on its full therapeutic potential and pave the way for its eventual clinical application.
2097924-48-4 (4-ethyl-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2,3-dioxopiperazine-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)